Cas no 1406628-64-5 (3-(2-hydroxyethyl)-3,4-dihydropyrimidin-4-one)

• Product Name: 3-(2-hydroxyethyl)-3,4-dihydropyrimidin-4-one
• CAS No: 1406628-64-5
• MF: C₆H₈N₂O₂
• MW: 140.139921188354
• MDL: MFCD18883851
• CID: 4597323
• PubChem ID: 63769901
• Update Time: 2025-07-23

3-(2-hydroxyethyl)-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-hydroxyethyl)-3,4-dihydropyrimidin-4-one

• MDL： MFCD18883851
• Inchi： 1S/C6H8N2O2/c9-4-3-8-5-7-2-1-6(8)10/h1-2,5,9H,3-4H2
• InChI Key： HFZYCRPBIIVEAW-UHFFFAOYSA-N
• SMILES： C1=NC=CC(=O)N1CCO

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 3-(2-hydroxyethyl)-3,4-dihydropyrimidin-4-one

Introduction to 3-(2-hydroxyethyl)-3,4-dihydropyrimidin-4-one (CAS No. 1406628-64-5)

3-(2-hydroxyethyl)-3,4-dihydropyrimidin-4-one (CAS No. 1406628-64-5) is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the dihydropyrimidine class, a structural motif widely recognized for its pharmacological potential. The presence of a 2-hydroxyethyl side chain and the 4-one functional group imparts unique chemical and biological properties, making it a versatile scaffold for drug discovery and development.

The chemical structure of 3-(2-hydroxyethyl)-3,4-dihydropyrimidin-4-one consists of a six-membered ring containing two nitrogen atoms and one oxygen atom, with the hydroxyethyl substituent attached to the third carbon position. This configuration allows for diverse interactions with biological targets, including enzymes and receptors, which are critical for modulating various physiological processes. The compound’s solubility profile and stability under different conditions further enhance its suitability for formulation and administration in therapeutic applications.

In recent years, there has been a surge in research focused on dihydropyrimidine derivatives due to their broad spectrum of biological activities. Studies have demonstrated that compounds within this class exhibit potential in inhibiting key enzymes involved in cancer metabolism, inflammation, and infectious diseases. Specifically, the hydroxyethyl moiety in 3-(2-hydroxyethyl)-3,4-dihydropyrimidin-4-one has been shown to influence enzyme kinetics by modulating hydrogen bonding networks and hydrophobic interactions. This feature is particularly relevant in the context of developing targeted therapies that require precise molecular recognition.

One of the most compelling aspects of 3-(2-hydroxyethyl)-3,4-dihydropyrimidin-4-one is its role as a precursor in synthesizing more complex pharmacophores. Researchers have leveraged this compound to develop novel inhibitors targeting enzymes such as kinases and polymerases, which are aberrantly expressed or mutated in various diseases. For instance, modifications to the hydroxyethyl group have been explored to enhance binding affinity and selectivity against specific therapeutic targets. These efforts align with the broader trend toward structure-based drug design, where computational modeling and high-throughput screening are employed to optimize lead compounds.

The pharmacokinetic properties of 3-(2-hydroxyethyl)-3,4-dihydropyrimidin-4-one have also been extensively studied. Its moderate solubility in both aqueous and organic solvents makes it amenable to various formulation strategies, including oral and intravenous administration. Additionally, preliminary studies suggest that the compound exhibits reasonable bioavailability when administered orally, which is a critical factor for clinical translation. These findings underscore its potential as an active pharmaceutical ingredient (API) in next-generation drug candidates.

From a synthetic chemistry perspective, 3-(2-hydroxyethyl)-3,4-dihydropyrimidin-4-one serves as an excellent building block for constructing more intricate molecular architectures. The availability of multiple functional handles on its core structure allows chemists to introduce diverse substituents while maintaining overall pharmacological activity. This flexibility has enabled the development of libraries of derivatives with tailored properties for preclinical testing. Such libraries are instrumental in identifying compounds with enhanced efficacy or reduced toxicity compared to parent structures.

The intersection of computational chemistry and experimental biology has further accelerated the exploration of 3-(2-hydroxyethyl)-3,4-dihydropyrimidin-4-one. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have been employed to predict how this compound interacts with biological macromolecules at an atomic level. These insights have guided synthetic modifications aimed at improving binding affinity and reducing off-target effects. Moreover, machine learning algorithms have been trained on large datasets containing dihydropyrimidine derivatives to identify promising candidates for further investigation.

In clinical settings, early-phase trials involving derivatives of dihydropyrimidines have shown encouraging results in treating conditions such as cancer and chronic inflammatory disorders. While 3-(2-hydroxyethyl)-3,4-dihydropyrimidin-4-one itself may not be directly administered to patients at this stage, its structural analogs have demonstrated therapeutic value in Phase I/II studies. These trials often focus on evaluating safety profiles and identifying optimal dosing regimens before advancing to larger-scale investigations. The outcomes of such studies provide valuable data for refining drug candidates derived from this scaffold.

The future prospects for 3-(2-hydroxyethyl)-3,4-dihydropyrimidin-4-one are promising given its multifaceted utility in drug discovery. Ongoing research aims to expand its applications by exploring novel synthetic pathways and investigating its interactions with understudied biological targets. Collaborative efforts between academia and industry are expected to yield innovative derivatives with improved pharmacological profiles suitable for treating unmet medical needs. As computational tools continue to evolve alongside experimental methodologies，the potential for harnessing this compound’s full therapeutic potential will only grow stronger.